Cas no 77-71-4 (5,5-dimethylimidazolidine-2,4-dione)

5,5-dimethylimidazolidine-2,4-dione Properties

Names and Identifiers

• 5,5-Dimethylimidazolidine-2,4-dione
• DMH
• Dimethylhydantoin
• 5,5-Dimethylhydrantoin
• 5,5-Dimethyl-2,4-imidazolidinedione
• 5,5-Dimethylhydantoin
• 5, 5-dimethylhydanine
• 5.5-Dimethylhydantoin
• 4,4-Dimethyl-2,5-dioxoimidazolidine
• Fennosurf 300
• 5,5-二甲基海因
• 2,4-Imidazolidinedione, 5,5-dimethyl-
• DM Hydantoin
• Dantoin DMH
• Dantoin 736
• Hydantoin, 5,5-dimethyl-
• 5,5-Dimethyl hydantoin
• 5,5-Dimethylhydantoin (DMH)
• YIROYDNZEPTFOL-UHFFFAOYSA-N
• 34032MQ9RO
• DSSTox_CID_1754
• DSSTox_RID
• 5-24-05-00348 (Beilstein Handbook Reference)
• BDBM50182427
• 5,5-DIMETHYL HYDANTOIN [HSDB]
• BRN 0002827
• NS00005012
• Z56766998
• DTXCID601754
• NCGC00248006-02
• EINECS 201-051-3
• 5,5-dimethyl-hydantoin
• STR04524
• 5,5-Dimethylhydantoin, 97%
• CHEBI:183672
• D77989
• MFCD00005266
• EC 201-051-3
• Tox21_300361
• NSC8652
• WLN: T5MVMV EHJ E1 E1
• Q27256302
• NSC-8652
• AKOS000120928
• EN300-16759
• InChI=1/C5H8N2O2/c1-5(2)3(8)6-4(9)7-5/h1-2H3,(H2,6,7,8,9
• BBL010734
• 77-71-4
• D0739
• 5,5-DIMETHYLHYDANTOIN
• NSC 8652
• 4,4-dimethyl-2,5-dioxoimidazolidine
• HSDB 5216
• 5,5-Dimethylimidazolidin-2,4-dione
• 5,5-Dimethyl-imidazolidin-2,4-dion
• NCGC00259598-01
• CHEMBL3181806
• DTXSID5021754
• UNII-34032MQ9RO
• AI3-61127
• SCHEMBL22069
• Tox21_202049
• STK532811
• 5,5-dimethyl-imidazolidine-2,4-dione
• CS-W011134
• 5,5-Dimethylhydantoin; LC-tDDA; CE10
• F1908-0098
• NCGC00248006-01
• Q-200523
• CAS-77-71-4
• 5,5-Dimethyl-imidazolidin-2,4-dione
• NCGC00254403-01
• +Expand

• MDL： MFCD00005266
• InChIKey： YIROYDNZEPTFOL-UHFFFAOYSA-N
• Inchi： 1S/C5H8N2O2/c1-5(2)3(8)6-4(9)7-5/h1-2H3,(H2,6,7,8,9)
• SMILES： O=C1C(C([H])([H])[H])(C([H])([H])[H])N([H])C(N1[H])=O
• BRN： 0002827

Computed Properties

• Exact Mass: 128.05900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.059
• Heavy Atom Count: 9
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• LogP: 0.26200
• PSA: 58.20000
• Refractive Index: 1.4730 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 237.54°C (rough estimate)
• Melting Point: 175.0 to 178.0 deg-C
• Flash Point: 193°C
• Solubility: H2O: 0.1 g/mL hot, clear
• Color/Form: White prismatic crystals or crystalline powders
• Solubility: Soluble in water, hexanol, ethyl acetate, dimethyl ether, slightly soluble in isoacetone, acetone, methyl ethyl ketone, insoluble in aliphatic hydrocarbons, trichloroethylene
• Density: 1.2864 (rough estimate)

5,5-dimethylimidazolidine-2,4-dione Security Information

• RTECS：MU0977000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：Warning
• TSCA：Yes

5,5-dimethylimidazolidine-2,4-dione Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%